Cas no 187994-08-7 (2-Piperidinecarboxylic acid, 1-[(3-methoxyphenyl)methyl]-)

• Product Name: 2-Piperidinecarboxylic acid, 1-[(3-methoxyphenyl)methyl]-
• CAS No: 187994-08-7
• MF: C₁₄H₁₉NO₃
• MW: 249.305564165115
• MDL: MFCD05174513
• CID: 891537
• Update Time: 2026-04-29

2-Piperidinecarboxylic acid, 1-[(3-methoxyphenyl)methyl]- Chemical and Physical Properties

Names and Identifiers

• 2-Piperidinecarboxylic acid, 1-[(3-methoxyphenyl)methyl]-
• 1-(3-Methoxy-benzyl)-piperidine-2-carboxylic acid
• 1-(3-methoxybenzyl)-2-piperidinecarboxylic acid
• CTK7A9426
• SBB011921
• SureCN7489376
• TIMTEC-BB SBB011921
• 1-(3-Methoxybenzyl)-2-carboxypiperidine
• 1-[(3-METHOXYPHENYL)METHYL]PIPERIDINE-2-CARBOXYLIC ACID
• 1-[(3-METHOXYPHENYL)METHYL]-2-PIPERIDINECARBOXYLIC ACID

• MDL： MFCD05174513
• Inchi： InChI=1S/C14H19NO3/c1-18-12-6-4-5-11(9-12)10-15-8-3-2-7-13(15)14(16)17/h4-6,9,13H,2-3,7-8,10H2,1H3,(H,16,17)
• InChI Key： FSNSOIRVTRIDGK-UHFFFAOYSA-N
• SMILES： COC1=CC=CC(=C1)CN2CCCCC2C(=O)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 4

2-Piperidinecarboxylic acid, 1-[(3-methoxyphenyl)methyl]- Security Information

• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines N-benzylpiperidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Benzylpiperidines N-benzylpiperidines

Additional information on 2-Piperidinecarboxylic acid, 1-[(3-methoxyphenyl)methyl]-

Introduction to 2-Piperidinecarboxylic acid, 1-[(3-methoxyphenyl)methyl]- (CAS No. 187994-08-7)

2-Piperidinecarboxylic acid, 1-[(3-methoxyphenyl)methyl]-, identified by the Chemical Abstracts Service Number (CAS No.) 187994-08-7, is a significant compound in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the piperidine class of heterocyclic amines, which are widely recognized for their diverse biological activities and pharmacological potential. The presence of a 1-(3-methoxyphenyl)methyl side chain in its molecular structure imparts unique chemical and biological properties, making it a valuable scaffold for drug discovery and development.

The molecular structure of 2-Piperidinecarboxylic acid, 1-[(3-methoxyphenyl)methyl]- consists of a piperidine ring substituted at the 2-position with a carboxylic acid group and at the 1-position with a benzyl group that is further methoxylated at the para position. This configuration not only contributes to its solubility and stability but also enhances its interaction with biological targets. The compound's dual functionality makes it an attractive candidate for modulating various biological pathways, particularly those involving neurotransmitter receptors and enzyme systems.

In recent years, there has been growing interest in exploring the pharmacological properties of piperidine derivatives due to their role in central nervous system (CNS) disorders, pain management, and anti-inflammatory applications. The methoxy group in the 3-methoxyphenyl moiety is particularly noteworthy, as it can influence both the electronic properties of the aromatic ring and its interactions with biological targets. This feature has been leveraged in the design of novel therapeutic agents targeting neurological disorders such as depression, anxiety, and epilepsy.

One of the most compelling aspects of 2-Piperidinecarboxylic acid, 1-[(3-methoxyphenyl)methyl]- is its potential as a precursor for more complex drug molecules. Researchers have utilized this compound as a building block in synthesizing novel analogs with enhanced pharmacokinetic profiles and improved target specificity. For instance, derivatives of this compound have been investigated for their ability to modulate serotonin receptors (5-HT receptors), which are crucial in regulating mood and cognitive functions. The structural features of this compound allow for fine-tuning of receptor binding affinity, making it a versatile tool in medicinal chemistry.

The synthesis of 2-Piperidinecarboxylic acid, 1-[(3-methoxyphenyl)methyl]- typically involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Key synthetic strategies often include nucleophilic substitution reactions on the piperidine ring followed by functional group transformations to introduce the carboxylic acid and benzyl side chains. Advances in synthetic methodologies have enabled more efficient and scalable production processes, facilitating its use in both academic research and industrial applications.

Recent studies have highlighted the therapeutic potential of 2-Piperidinecarboxylic acid, 1-[(3-methoxyphenyl)methyl]- in treating neurodegenerative diseases. Its ability to interact with specific protein targets has been explored in models of Alzheimer's disease and Parkinson's disease. In particular, its interaction with beta-secretase enzymes has been investigated as a potential mechanism for reducing amyloid-beta peptide accumulation, a hallmark pathological feature of Alzheimer's disease. Preclinical studies have shown promising results in animal models, suggesting that derivatives of this compound could serve as effective therapeutic agents.

The pharmacological evaluation of 2-Piperidinecarboxylic acid, 1-[(3-methoxyphenyl)methyl]- has also extended to its role in pain management. Piperidine derivatives are known to exhibit analgesic properties by modulating opioid receptors and other pain-signaling pathways. The unique structural features of this compound contribute to its ability to interact with these receptors in a manner that reduces pain perception while minimizing side effects associated with traditional analgesics. This has opened up new avenues for developing non-opioid-based pain relief therapies.

In addition to its CNS-related applications, 2-Piperidinecarboxylic acid, 1-[(3-methoxyphenyl)methyl]- has shown promise in treating inflammatory conditions. Its ability to inhibit key enzymes involved in inflammatory pathways has been demonstrated in both cell culture and animal models. These findings suggest that this compound could be developed into novel anti-inflammatory agents with fewer systemic side effects compared to existing treatments. The methoxy group on the aromatic ring plays a critical role in modulating enzyme activity, contributing to its therapeutic efficacy.

The development of new drug candidates relies heavily on understanding their metabolic fate within the body. Studies on 2-Piperidinecarboxylic acid, 1-[(3-methoxyphenyl)methyl]- have provided insights into its biotransformation pathways, which are essential for predicting its pharmacokinetic behavior. Metabolic studies indicate that this compound undergoes hydrolysis and conjugation reactions typical of many piperidine derivatives. These findings are crucial for optimizing drug design and ensuring that future analogs exhibit favorable metabolic profiles.

The future direction of research on 2-Piperidinecarboxylic acid, 1-[(3-methoxyphenyl)methyl]- is likely to focus on expanding its therapeutic applications through structural modifications and exploring new synthetic routes. Advances in computational chemistry and artificial intelligence are expected to accelerate the discovery process by enabling rapid screening of potential derivatives with enhanced biological activity. Collaborative efforts between academia and industry will be essential in translating these findings into clinical applications that benefit patients worldwide.